Cas no 78543-08-5 (Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester)

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester structure
78543-08-5 structure
Product Name:Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester
CAS No:78543-08-5
MF:C14H18FNO4
MW:283.295427799225
CID:563949
PubChem ID:11630571
Update Time:2025-04-19

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester
    • diethyl 2-[(4-amino-3-fluorophenyl)methyl]propanedioate
    • diethyl (4-amino-3-fluorobenzyl)propanedioate
    • Diethyl (4-amino-3-fluorophenyl)methylmalonate
    • Diethyl 2-(4-amino-3-fluorophenyl)-2-methylpropanedioate
    • diethyl 2-(4-amino-3-fluorophenyl)-2-methylmalonate
    • AXSSLCGWLSGEET-UHFFFAOYSA-N
    • 78543-08-5
    • Diethyl(4-amino-3-fluorophenyl)methylmalonate
    • NS00058472
    • SCHEMBL140210
    • DTXSID10999835
    • diethyl (4-amino-3-fluorophenyl)(methyl)propanedioate
    • diethyl(4-amino-3-fluorophenyl)(methyl)propanedioate
    • EINECS 278-943-4
    • Inchi： 1S/C14H18FNO4/c1-4-19-12(17)14(3,13(18)20-5-2)9-6-7-11(16)10(15)8-9/h6-8H,4-5,16H2,1-3H3
    • InChI Key： AXSSLCGWLSGEET-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(C(=O)OCC)(C(=O)OCC)C)N

Computed Properties

  • Exact Mass: 283.12200
  • Monoisotopic Mass: 283.121986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 370.1°C at 760 mmHg
  • Flash Point: 177.6°C
  • Refractive Index: 1.518
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 78.62000
  • LogP: 2.27400

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Security Information

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Propanedioic acid,2-(4-amino-3-fluorophenyl)-2-methyl-, 1,3-diethyl ester Pricemore >>

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